Cas no 2034528-93-1 (N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-3-(dimethylamino)benzamide)

• Product Name: N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-3-(dimethylamino)benzamide
• CAS No: 2034528-93-1
• MF: C₁₆H₁₉ClN₂O₂S
• MW: 338.8523
• CID: 5353758
• Update Time: 2025-10-29

N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-3-(dimethylamino)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-3-(dimethylamino)benzamide
• N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-3-(dimethylamino)benzamide

• Inchi： 1S/C16H19ClN2O2S/c1-19(2)12-6-4-5-11(9-12)16(20)18-10-13(21-3)14-7-8-15(17)22-14/h4-9,13H,10H2,1-3H3,(H,18,20)
• InChI Key： ZYCPMYCIMBWUMS-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C(C([H])(C([H])([H])N([H])C(C2C([H])=C([H])C([H])=C(C=2[H])N(C([H])([H])[H])C([H])([H])[H])=O)OC([H])([H])[H])S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 370
• XLogP3: 3.4
• Topological Polar Surface Area: 69.8

Additional information on N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-3-(dimethylamino)benzamide

N-[2-(5-Chlorothiophen-2-yl)-2-methoxyethyl]-3-(dimethylamino)benzamide: A Comprehensive Overview

N-[2-(5-Chlorothiophen-2-yl)-2-methoxyethyl]-3-(dimethylamino)benzamide, with the CAS number 2034528-93-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a thiophene ring, a methoxy group, and a dimethylamino substituent, making it a versatile molecule with potential applications in drug design and advanced materials.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiophene derivative. The introduction of the chloro group at the 5-position of the thiophene ring is a critical step, as it significantly influences the electronic properties of the molecule. Subsequent steps involve the coupling of the thiophene moiety with the methoxyethyl group and the benzamide fragment, which is functionalized with a dimethylamino substituent at the 3-position. This sequence ensures that the final product possesses both electronic and steric features that are desirable for various applications.

Recent studies have highlighted the potential of N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-3-(dimethylamino)benzamide in drug discovery, particularly in targeting protein-protein interactions (PPIs). PPIs are crucial in many cellular processes, and disrupting them has shown promise in treating diseases such as cancer and neurodegenerative disorders. The compound's ability to modulate these interactions stems from its unique structure, which allows for both hydrophobic and hydrogen bonding interactions with target proteins.

In addition to its medicinal applications, this compound has also been explored in materials science for its potential use in organic electronics. The thiophene ring, being an electron-deficient aromatic system, can participate in π–π interactions, making it suitable for applications in organic semiconductors and light-emitting diodes (OLEDs). Recent research has demonstrated that incorporating this compound into polymer blends can enhance charge transport properties, paving the way for its use in next-generation electronic devices.

The dimethylamino group at the benzamide position introduces additional functionality to this compound. This group acts as a strong electron donor, which can modulate the electronic properties of the molecule and enhance its solubility in polar solvents. Such characteristics make it an attractive candidate for use in dye-sensitized solar cells (DSSCs), where both electronic conductivity and solubility are essential for efficient energy conversion.

Furthermore, computational studies have provided insights into the molecular dynamics of N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-3-(dimethylamino)benzamide. These studies have revealed that the molecule exhibits conformational flexibility, which could be advantageous in adapting to different biological environments or material matrices. Understanding these dynamics is crucial for optimizing its performance in various applications.

In conclusion, N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-3-(dimethylamino)benzamide (CAS No: 2034528-93-1) stands out as a multifaceted compound with significant potential across diverse fields. Its unique structure enables it to serve as a valuable tool in drug discovery and materials science, while ongoing research continues to uncover new avenues for its application.